Cas no 1805900-64-4 (2-Ethyl-3-hydroxyphenylpropanal)

• Product Name: 2-Ethyl-3-hydroxyphenylpropanal
• CAS No: 1805900-64-4
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 4961958
• Update Time: 2025-08-05

2-Ethyl-3-hydroxyphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-3-hydroxyphenylpropanal

• Inchi： 1S/C11H14O2/c1-3-9-10(8(2)7-12)5-4-6-11(9)13/h4-8,13H,3H2,1-2H3
• InChI Key： PWSWPSSXPQMQFS-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1CC)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3

Additional information on 2-Ethyl-3-hydroxyphenylpropanal

Chemical Profile of 2-Ethyl-3-hydroxyphenylpropanal (CAS No. 1805900-64-4)

2-Ethyl-3-hydroxyphenylpropanal, identified by its Chemical Abstracts Service (CAS) number 1805900-64-4, is a significant organic compound with a well-defined molecular structure and potential applications in various chemical and pharmaceutical domains. This compound, featuring an aldehyde functional group and a phenolic hydroxyl substituent, exhibits unique physicochemical properties that make it a subject of interest for researchers and industrial chemists alike.

The molecular formula of 2-Ethyl-3-hydroxyphenylpropanal is C₁₀H₁₄O, reflecting its composition of ten carbon atoms, fourteen hydrogen atoms, and one oxygen atom. The presence of both an aldehyde group (CHO) and a hydroxyl group (OH) on the phenylpropanal backbone imparts distinct reactivity, making it a versatile intermediate in organic synthesis. Specifically, the aldehyde functionality allows for further derivatization via oxidation to carboxylic acids or reduction to primary alcohols, while the hydroxyl group enables etherification or esterification reactions.

In recent years, the demand for specialized organic compounds like 2-Ethyl-3-hydroxyphenylpropanal has surged due to their utility in synthesizing complex molecules. One notable area of application is in the pharmaceutical industry, where such compounds serve as building blocks for drug candidates. The structural motif of this molecule resembles several bioactive scaffolds found in natural products and synthetic drugs, suggesting its potential role in medicinal chemistry.

Recent studies have highlighted the compound's significance in the development of neuroprotective agents. Researchers have been exploring its derivatives as potential candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The phenolic hydroxyl group in 2-Ethyl-3-hydroxyphenylpropanal can form hydrogen bonds with biological targets, enhancing binding affinity. Additionally, the aldehyde group provides a site for further functionalization to introduce additional pharmacophores.

The synthesis of 2-Ethyl-3-hydroxyphenylpropanal typically involves multi-step organic reactions, often starting from readily available precursors like ethyl propionate or phenolic compounds. Advanced synthetic methodologies, including catalytic hydrogenation and oxidation processes, have been optimized to improve yield and purity. These advancements are crucial for scaling up production while maintaining cost-effectiveness and environmental sustainability.

From an industrial perspective, 2-Ethyl-3-hydroxyphenylpropanal finds applications beyond pharmaceuticals. It serves as an intermediate in the production of fragrances and flavoring agents due to its aromatic properties and ability to contribute complex olfactory profiles. Furthermore, its reactivity makes it valuable in polymer chemistry, where it can be incorporated into functionalized polymers with enhanced properties such as biodegradability or thermal stability.

The chemical behavior of 2-Ethyl-3-hydroxyphenylpropanal is also influenced by its solubility characteristics. Being slightly polar due to the hydroxyl group but predominantly non-polar due to the aliphatic chain and aromatic ring, it exhibits moderate solubility in common organic solvents like ethanol and dichloromethane. This solubility profile is advantageous for various synthetic protocols requiring solvent-based reactions.

In terms of safety handling, while 2-Ethyl-3-hydroxyphenylpropanal is not classified as hazardous under standard conditions, proper precautions must be taken during storage and handling to prevent degradation or accidental exposure. Storage should be conducted in a cool, dry place away from direct sunlight to minimize decomposition risks. Personal protective equipment (PPE), including gloves and safety goggles, is recommended when handling this compound to ensure workplace safety.

The growing interest in green chemistry has prompted researchers to develop eco-friendly synthetic routes for compounds like 2-Ethyl-3-hydroxyphenylpropanal. Catalytic processes using biodegradable catalysts or solvent-free reactions are being explored to reduce environmental impact without compromising efficiency. Such innovations align with global efforts to promote sustainable chemical manufacturing practices.

Future research directions may focus on expanding the chemical space accessible through derivatives of 2-Ethyl-3-hydroxyphenylpropanal. By modifying its functional groups or introducing new substituents, scientists could uncover novel compounds with enhanced biological activity or material properties. Computational modeling techniques are increasingly employed alongside experimental approaches to predict structural modifications that could yield promising candidates for further investigation.

In conclusion,2-Ethyl-3-hydroxyphenylpropanal (CAS No. 1805900-64-4) represents a versatile intermediate with broad applicability across multiple industries including pharmaceuticals, fragrances, polymers,and specialty chemicals.* Its unique structural features,* coupled*with*advances*in synthetic methodologies,*position*it*as*an*important*compound*for*future*scientific*exploration.*Ongoing*studies*continue*to*elucidate*its*potential*,underscoring*the*necessity*for*further*investigation*in this field.